Cas no 1522787-59-2 (2-3-chloro-5-(trifluoromethyl)phenylethanethioamide)

• Product Name: 2-3-chloro-5-(trifluoromethyl)phenylethanethioamide
• CAS No: 1522787-59-2
• MF: C₉H₇ClF₃NS
• MW: 253.671790361404
• CID: 5913466
• PubChem ID: 83313297
• Update Time: 2025-06-23

2-3-chloro-5-(trifluoromethyl)phenylethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-3-chloro-5-(trifluoromethyl)phenylethanethioamide
• EN300-1967712
• 2-[3-chloro-5-(trifluoromethyl)phenyl]ethanethioamide
• 1522787-59-2

• Inchi： 1S/C9H7ClF3NS/c10-7-2-5(3-8(14)15)1-6(4-7)9(11,12)13/h1-2,4H,3H2,(H2,14,15)
• InChI Key： LEXGVZQMBOVXJC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1)CC(N)=S

Computed Properties

• Exact Mass: 252.9939826g/mol
• Monoisotopic Mass: 252.9939826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-3-chloro-5-(trifluoromethyl)phenylethanethioamide

Compound CAS No. 1522787-59-2: 2-3-Chloro-5-(Trifluoromethyl)Phenylethanethioamide

Compound CAS No. 1522787-59-2, also known as 2-3-Chloro-5-(Trifluoromethyl)Phenylethanethioamide, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a chloro group, a trifluoromethyl group, and an ethanethioamide functional group attached to a phenyl ring. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound for research and industrial applications.

The chemical structure of 2-3-Chloro-5-(Trifluoromethyl)Phenylethanethioamide consists of a benzene ring with substituents at the 2, 3, and 5 positions. The chloro group at positions 2 and 3 introduces electron-withdrawing effects, while the trifluoromethyl group at position 5 further enhances the electron-deficient nature of the aromatic ring. This arrangement significantly influences the compound's reactivity and stability, making it suitable for various chemical transformations.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the field of fluorinated aromatic compounds. Its trifluoromethyl group contributes to high thermal stability and chemical resistance, which are desirable properties in high-performance polymers and coatings. Additionally, the ethanethioamide functional group enables this compound to act as a versatile building block in organic synthesis, facilitating the creation of complex molecular architectures.

In terms of synthesis, 2-3-Chloro-5-(Trifluoromethyl)Phenylethanethioamide can be prepared through a variety of methods, including nucleophilic substitution reactions and coupling reactions. Researchers have explored innovative approaches to optimize its synthesis, focusing on improving yield and reducing reaction time. For instance, the use of microwave-assisted synthesis has been shown to significantly accelerate the formation of this compound while maintaining high purity.

The application of this compound extends beyond materials science. It has been investigated for its potential in pharmaceuticals and agrochemicals due to its unique combination of electronic properties and structural flexibility. In pharmacology, derivatives of this compound have been studied as potential inhibitors of key enzymes involved in disease pathways. Similarly, in agriculture, its derivatives have shown promise as efficient herbicides and fungicides.

Recent advancements in computational chemistry have further enhanced our understanding of the properties of CAS No. 1522787-59-2. Through density functional theory (DFT) calculations, researchers have gained insights into its electronic structure and reactivity patterns. These studies have provided valuable information for designing more efficient synthetic routes and predicting the behavior of this compound in different chemical environments.

In conclusion, Compound CAS No. 1522787-59-2 (2-3-Chloro-5-(Trifluoromethyl)Phenylethanethioamide) is a versatile and intriguing molecule with a wide range of applications across multiple disciplines. Its unique structure and properties make it an invaluable tool for researchers seeking to develop innovative materials and compounds. As ongoing research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.